(3a,5b,7a)-23-Carboxy-7-hydroxy-24-norcholan-3-yl-b-D-Glucopyranosiduronic acid

• CAS No.: 58814-71-4
• Product Name: (3a,5b,7a)-23-Carboxy-7-hydroxy-24-norcholan-3-yl-b-D-Glucopyranosiduronic acid
• Molecular Formula: C₃₀H₄₈O₁₀
• Molecular Weight: 568.7 g/mol
• IUPAC Name: (2S,3S,4S,5R)-6-[[(3R,5R,7R,8R,9S,10S,13R,14S,17R)-17-[(2R)-4-carboxybutan-2-yl]-7-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• Standard InChI: InChI=1S/C30H48O10/c1-14(4-7-21(32)33)17-5-6-18-22-19(9-11-30(17,18)3)29(2)10-8-16(12-15(29)13-20(22)31)39-28-25(36)23(34)24(35)26(40-28)27(37)38/h14-20,22-26,28,31,34-36H,4-13H2,1-3H3,(H,32,33)(H,37,38)/t14-,15+,16-,17-,18+,19+,20-,22+,23+,24+,25-,26+,28?,29+,30-/m1/s1
• Standard InChIKey: GDNGOAUIUTXUES-RWDHRDFGSA-N
• Isomeric SMILES: C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)OC5[C@@H]([C@H]([C@@H]([C@H](O5)C(=O)O)O)O)O)C)O)C
• SMILES: CC(CCC(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)OC5C(C(C(C(O5)C(=O)O)O)O)O)C)O)C
• Canonical SMILES: CC(CCC(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)OC5C(C(C(C(O5)C(=O)O)O)O)O)C)O)C
• Physical Description: Solid
• Description: (3a, 5b, 7a)-23-Carboxy-7-hydroxy-24-norcholan-3-yl-b-D-glucopyranosiduronic acid, also known as chenodeoxycholic acid 3-glucuronide, belongs to the class of organic compounds known as steroid glucuronide conjugates. These are sterol lipids containing a glucuronide moiety linked to the steroid skeleton (3a, 5b, 7a)-23-Carboxy-7-hydroxy-24-norcholan-3-yl-b-D-glucopyranosiduronic acid is considered to be a practically insoluble (in water) and relatively neutral molecule (3a, 5b, 7a)-23-Carboxy-7-hydroxy-24-norcholan-3-yl-b-D-glucopyranosiduronic acid has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, (3a, 5b, 7a)-23-carboxy-7-hydroxy-24-norcholan-3-yl-b-D-glucopyranosiduronic acid is primarily located in the membrane (predicted from logP) and cytoplasm.
• Synonyms: 24-Norcholane, β-D-glucopyranosiduronic Acid Deriv.; Chenodeoxycholic Acid 3-Gucuronide; (3α,5β,7α)-23-Carboxy-7-hydroxy-24-norcholan-3-yl β-D-Glucopyranosiduronic Acid
• PubChem Compound: 21252299
• Last Modified: Nov 11 2021